Cas no 1699316-86-3 (3-(cycloheptylmethoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(cycloheptylmethoxy)propane-1-sulfonyl chloride
• CAS No: 1699316-86-3
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 5972378
• PubChem ID: 165494843
• Update Time: 2025-06-14

3-(cycloheptylmethoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(cycloheptylmethoxy)propane-1-sulfonyl chloride
• 1699316-86-3
• EN300-1144413

• Inchi： 1S/C11H21ClO3S/c12-16(13,14)9-5-8-15-10-11-6-3-1-2-4-7-11/h11H,1-10H2
• InChI Key： SVBLMXUCGYHDKU-UHFFFAOYSA-N
• SMILES： ClS(CCCOCC1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(cycloheptylmethoxy)propane-1-sulfonyl chloride

Comprehensive Overview of 3-(cycloheptylmethoxy)propane-1-sulfonyl chloride (CAS No. 1699316-86-3)

In the realm of organic synthesis and pharmaceutical intermediates, 3-(cycloheptylmethoxy)propane-1-sulfonyl chloride (CAS No. 1699316-86-3) has emerged as a compound of significant interest. This sulfonyl chloride derivative, characterized by its cycloheptylmethoxy moiety, is widely utilized in the preparation of sulfonamides, which are pivotal in drug discovery and material science. Its unique structure, combining a seven-membered cycloheptyl ring with a sulfonyl chloride functional group, makes it a versatile building block for researchers.

The growing demand for sulfonylation reagents in medicinal chemistry has propelled the popularity of 3-(cycloheptylmethoxy)propane-1-sulfonyl chloride. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted its importance, as it enables the efficient introduction of sulfonyl groups into target molecules. Researchers often search for "sulfonyl chloride applications" or "cycloheptyl-based intermediates," reflecting the compound's relevance in modern synthetic workflows.

From a structural perspective, the cycloheptyl ring in 3-(cycloheptylmethoxy)propane-1-sulfonyl chloride offers enhanced conformational flexibility compared to smaller cycloalkyl groups. This property is particularly valuable in designing molecules with improved binding affinity, a topic frequently explored in "structure-activity relationship (SAR) studies." Additionally, the propane-1-sulfonyl chloride segment ensures high reactivity in nucleophilic substitution reactions, making it a preferred choice for derivatization.

In the context of green chemistry, the synthesis and handling of 3-(cycloheptylmethoxy)propane-1-sulfonyl chloride have been optimized to minimize environmental impact. Queries like "sustainable sulfonylation methods" and "eco-friendly intermediates" align with this focus, as industries strive to reduce hazardous byproducts. The compound's stability under controlled conditions also makes it suitable for scalable production, addressing the need for "bulk pharmaceutical intermediates."

Another area of interest is the compound's role in peptide modification and bioconjugation. The sulfonyl chloride group reacts selectively with amino groups, enabling the labeling or functionalization of biomolecules. This application is critical in "proteomics research" and "diagnostic reagent development," where precision and efficiency are paramount. Researchers often seek "sulfonyl chloride coupling techniques" to optimize these processes.

Looking ahead, 3-(cycloheptylmethoxy)propane-1-sulfonyl chloride is poised to play a key role in advancing targeted drug delivery systems. Its compatibility with click chemistry and other bioorthogonal reactions opens avenues for innovative therapeutic strategies. As the scientific community continues to explore "next-generation sulfonating agents," this compound remains at the forefront of interdisciplinary research.